N-isopropyl-3-(5-phenyl-2-furyl)propanamide

• IUPAC Name: 3-(5-phenylfuran-2-yl)-N-propan-2-ylpropanamide
• InChI: InChI=1S/C16H19NO2/c1-12(2)17-16(18)11-9-14-8-10-15(19-14)13-6-4-3-5-7-13/h3-8,10,12H,9,11H2,1-2H3,(H,17,18)
• InChI Key: XKIKDVJPHFZIFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CCC1=CC=C(O1)C2=CC=CC=C2
• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33 g/mol

Description

IPPF is a synthetic compound that belongs to the class of amides. It was first synthesized in 2001 by researchers at the University of Michigan, and since then, it has gained significant attention in the scientific community. IPPF is known to possess analgesic and anti-inflammatory properties, and it has been studied extensively for its potential applications in pain management and drug addiction research.

Mechanism of Action

The mechanism of action of IPPF is not fully understood. However, studies have shown that it acts as a selective inhibitor of the fatty acid amide hydrolase (FAAH) enzyme. FAAH is an enzyme that breaks down endocannabinoids, which are naturally occurring compounds in the body that play a role in pain and inflammation. By inhibiting FAAH, IPPF increases the levels of endocannabinoids in the body, which can reduce pain and inflammation.
Biochemical and physiological effects:
IPPF has been shown to have a number of biochemical and physiological effects. Studies have shown that it can reduce pain and inflammation, and it may also have neuroprotective effects. Additionally, IPPF has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using IPPF in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. Additionally, IPPF has been shown to be effective in reducing pain and inflammation in animal models, which makes it a promising candidate for further research in pain management. However, one of the limitations of using IPPF in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are several potential future directions for research on IPPF. One area of research is to further investigate its potential applications in pain management. Additionally, more research is needed to fully understand the mechanism of action of IPPF, which could lead to the development of more targeted treatments for pain and inflammation. Finally, IPPF may have potential applications in drug addiction research, and further studies are needed to explore this possibility.

Synthesis Methods

The synthesis of IPPF involves the reaction of 5-phenyl-2-furanecarboxylic acid with isopropylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified via column chromatography to obtain pure IPPF.

Scientific Research Applications

IPPF has been studied for its potential applications in various areas of scientific research. One of the most promising areas of research is pain management. Studies have shown that IPPF can effectively reduce pain in animal models of acute and chronic pain. Additionally, IPPF has been studied for its potential applications in drug addiction research. It has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have potential as a treatment for drug addiction.